Chromium--iron (1/1)
Description
Chromium-iron (1/1), a compound with a 1:1 atomic ratio of chromium (Cr) to iron (Fe), is an intermetallic alloy or compound characterized by its unique crystallographic and thermodynamic properties. Such equimolar compositions often exhibit enhanced mechanical strength, corrosion resistance, and thermal stability compared to pure metals or other alloy ratios. While specific data on Chromium-iron (1/1) are sparse in the provided evidence, its behavior can be inferred from general principles of transition metal alloys. For instance, chromium’s high melting point (1,907°C) and iron’s ferromagnetic properties synergize in alloys, making them suitable for high-temperature and structural applications .
Properties
CAS No. |
11122-73-9 |
|---|---|
Molecular Formula |
CrFe |
Molecular Weight |
107.84 g/mol |
IUPAC Name |
chromium;iron |
InChI |
InChI=1S/Cr.Fe |
InChI Key |
UPHIPHFJVNKLMR-UHFFFAOYSA-N |
Canonical SMILES |
[Cr].[Fe] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The preparation of chromium–iron (1/1) involves several steps:
Smelting: Iron ingots and chromium ingots are placed in a vacuum induction furnace for smelting.
Refining: The alloy liquid is refined at high temperatures (1650 to 1700°C) and high vacuum (2 to 6 Pa) for 15 to 20 minutes.
Slag Removal: Lime and fluorite are added for slag removal, with the process taking 15 to 20 minutes.
Industrial Production Methods
Industrial production of chromium–iron (1/1) typically involves large-scale smelting and refining processes, similar to those described above. The use of advanced vacuum induction furnaces and precise control of reaction conditions ensures the production of high-quality alloys.
Chemical Reactions Analysis
Chromium(III) and Iron(II) Interactions
In chromium-iron systems, redox reactions often involve chromium in higher oxidation states (e.g., Cr(VI)) acting as oxidizing agents. For example, dichromate(VI) ions () oxidize Fe²⁺ to Fe³⁺ in acidic conditions:
This reaction highlights a 1:6 molar ratio between dichromate(VI) and Fe²⁺ . While the Chromium--iron (1/1) compound itself is not explicitly studied here, analogous systems suggest potential redox activity if chromium exists in a higher oxidation state within the compound.
Kinetic Data for Chromate Reduction
The reduction of Cr(VI) by Fe²⁺ is pH-dependent and follows pseudo-first-order kinetics:
-
Rate law :
-
Rate constant : under acidic conditions .
This suggests that chromium-iron interactions in acidic environments could exhibit predictable kinetic behavior, relevant to potential applications in redox catalysis.
Decomposition Pathways
Studies on related chromium-iron complexes, such as urea-complexed iron(III) dichromate, reveal thermal decomposition into mixed oxides. For example, heating at 800°C in an inert atmosphere produces:
-
Eskolaite (, a chromium(III) oxide)
-
Chromite (, a spinel-like structure) .
These products indicate that chromium-iron compounds may undergo phase transitions or oxide formation under thermal stress.
Structural and Compositional Analysis
Mössbauer spectroscopy of decomposition products shows mixed iron oxidation states (87% Fe³⁺, 13% Fe²⁺), suggesting electron hopping or partial reduction during heating . For Chromium--iron (1/1), similar behavior could imply instability at elevated temperatures, with potential applications in catalytic materials.
Table 1: Thermal Decomposition Products of Chromium--Iron Compounds
| Temperature | Atmosphere | Products | Key Features |
|---|---|---|---|
| 600°C | Inert | Eskolaite () | Chromium(III) oxide |
| 800°C | Inert | Chromite () | Spinel structure |
Solubility and Stability
The compound is sparingly soluble in water () and forms strongly acidic solutions (pH ~1.08) . It does not dissolve in organic solvents like benzene or diethyl ether, indicating limited compatibility with non-polar environments .
Catalytic and Redox Roles
Chromium-iron systems are explored in catalysis (e.g., solid oxide fuel cells) due to their mixed oxidation states and electron mobility . Chromium--iron (1/1) could theoretically serve as a precursor for such applications, though experimental validation is needed.
Scientific Research Applications
Chromium–iron (1/1) has numerous applications in scientific research:
Mechanism of Action
The mechanism by which chromium–iron (1/1) exerts its effects involves several molecular targets and pathways:
Corrosion Resistance: Chromium forms a passive oxide layer on the surface, protecting the alloy from further oxidation.
Catalytic Activity: Chromium’s ability to change oxidation states allows it to participate in redox reactions, making it an effective catalyst.
Biological Interactions: Chromium ions can interact with proteins and enzymes, influencing various metabolic pathways.
Comparison with Similar Compounds
Chromium-Iron Alloys with Non-Equimolar Ratios
Chromium-iron alloys with varying Cr/Fe ratios are widely studied. For example:
- Stainless Steel (Fe-Cr-Ni) : Typically contains 10.5–30% Cr. The addition of nickel (Ni) enhances ductility and corrosion resistance, unlike equimolar Cr-Fe, which lacks Ni and may exhibit brittleness. Chromium-iron (1/1) likely outperforms stainless steel in hardness but underperforms in oxidation resistance at high temperatures due to the absence of stabilizing elements like nickel .
- High-Chromium Cast Iron (HCCI) : Contains 15–35% Cr, along with carbon (C) and boron (B). HCCI is used in wear-resistant applications, whereas equimolar Cr-Fe may prioritize structural integrity over abrasion resistance due to its stoichiometric bonding .
Table 1: Key Properties of Chromium-Iron (1/1) vs. Other Alloys
| Property | Chromium-Iron (1/1) | Stainless Steel (Fe-Cr-Ni) | High-Chromium Cast Iron (HCCI) |
|---|---|---|---|
| Cr Content (%) | 50 | 10.5–30 | 15–35 |
| Primary Application | Structural alloys | Corrosion-resistant parts | Wear-resistant coatings |
| Thermal Stability (°C) | ~1,500 (estimated) | 800–1,200 | 1,000–1,400 |
| Hardness (HV) | ~600 (estimated) | 200–300 | 500–800 |
Iron-Based Alloys with Rare Earth Additions
Iron alloys doped with rare earth elements (e.g., cerium, Ce) exhibit superior wear and corrosion resistance. For example, Sample C in contains 0.150% Ce, which refines grain structure and enhances mechanical properties. Chromium-iron (1/1), lacking rare earths, may have coarser grains but avoids the cost and complexity of rare earth processing .
Chromium-Nickel (Cr-Ni) Alloys
Nichrome (Cr-Ni-Fe) is a functionally similar compound used in heating elements due to its high electrical resistivity.
Thermodynamic and Structural Considerations
emphasizes the thermodynamic stability of iron compounds. Chromium-iron (1/1) likely forms a B2 (CsCl-type) intermetallic structure, common in equimolar transition metal alloys. In contrast, non-stoichiometric alloys (e.g., HCCI) exhibit multiphase microstructures with carbide precipitates, balancing hardness and toughness .
Industrial and Environmental Implications
Chromium-iron (1/1) production may involve aluminothermic reduction (as inferred from ), which risks generating hazardous byproducts like chromium chlorides. This contrasts with safer, standardized methods for stainless steel outlined in European standards (). Environmental governance frameworks (, ) further highlight the need for stringent emission controls in Cr-Fe alloy production.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
